2-[(4-methoxyphenyl)thio]-N-(tetrahydro-2-furanylmethyl)propanamide

• IUPAC Name: 2-(4-methoxyphenyl)sulfanyl-N-(oxolan-2-ylmethyl)propanamide
• InChI: InChI=1S/C15H21NO3S/c1-11(15(17)16-10-13-4-3-9-19-13)20-14-7-5-12(18-2)6-8-14/h5-8,11,13H,3-4,9-10H2,1-2H3,(H,16,17)
• InChI Key: MILUGXXULPPPPM-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1CCCO1)SC2=CC=C(C=C2)OC
• Molecular Formula: C15H21NO3S
• Molecular Weight: 295.4 g/mol

Description

This compound is an organic molecule that contains several functional groups. It has a propanamide backbone, which is a type of amide. Attached to this backbone is a tetrahydrofuran ring, a sulfur atom, and a methoxyphenyl group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The propanamide backbone would provide a polar, hydrogen-bonding site, while the tetrahydrofuran ring would add steric bulk and potential sites for further reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the conditions. Generally, amides have relatively high boiling points due to their ability to form hydrogen bonds. The presence of the tetrahydrofuran ring and the sulfur atom could potentially make this compound somewhat less polar, which could affect its solubility in different solvents.

Future Directions

Future studies could focus on synthesizing this compound and studying its properties and potential applications. It could potentially be of interest in fields like medicinal chemistry or materials science.